Cas no 1428382-27-7 (3-(furan-2-yl)-5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-1,2,4-oxadiazole)
3-(furan-2-yl)-5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(furan-2-yl)-5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-1,2,4-oxadiazole
- AKOS024531356
- 3-(furan-2-yl)-5-{1-[(E)-2-(4-methylphenyl)ethenesulfonyl]azetidin-3-yl}-1,2,4-oxadiazole
- F6064-8665
- VU0531428-1
- (E)-3-(furan-2-yl)-5-(1-((4-methylstyryl)sulfonyl)azetidin-3-yl)-1,2,4-oxadiazole
- 3-(furan-2-yl)-5-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylazetidin-3-yl]-1,2,4-oxadiazole
- 1428382-27-7
-
- Inchi: 1S/C18H17N3O4S/c1-13-4-6-14(7-5-13)8-10-26(22,23)21-11-15(12-21)18-19-17(20-25-18)16-3-2-9-24-16/h2-10,15H,11-12H2,1H3/b10-8+
- InChI Key: RAARLDABYISYSM-CSKARUKUSA-N
- SMILES: S(/C=C/C1C=CC(C)=CC=1)(N1CC(C2=NC(C3=CC=CO3)=NO2)C1)(=O)=O
Computed Properties
- Exact Mass: 371.09397721g/mol
- Monoisotopic Mass: 371.09397721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 606
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 97.8Ų
3-(furan-2-yl)-5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6064-8665-2μmol |
3-(furan-2-yl)-5-{1-[(E)-2-(4-methylphenyl)ethenesulfonyl]azetidin-3-yl}-1,2,4-oxadiazole |
1428382-27-7 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6064-8665-5μmol |
3-(furan-2-yl)-5-{1-[(E)-2-(4-methylphenyl)ethenesulfonyl]azetidin-3-yl}-1,2,4-oxadiazole |
1428382-27-7 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6064-8665-10μmol |
3-(furan-2-yl)-5-{1-[(E)-2-(4-methylphenyl)ethenesulfonyl]azetidin-3-yl}-1,2,4-oxadiazole |
1428382-27-7 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6064-8665-20μmol |
3-(furan-2-yl)-5-{1-[(E)-2-(4-methylphenyl)ethenesulfonyl]azetidin-3-yl}-1,2,4-oxadiazole |
1428382-27-7 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6064-8665-1mg |
3-(furan-2-yl)-5-{1-[(E)-2-(4-methylphenyl)ethenesulfonyl]azetidin-3-yl}-1,2,4-oxadiazole |
1428382-27-7 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6064-8665-2mg |
3-(furan-2-yl)-5-{1-[(E)-2-(4-methylphenyl)ethenesulfonyl]azetidin-3-yl}-1,2,4-oxadiazole |
1428382-27-7 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6064-8665-3mg |
3-(furan-2-yl)-5-{1-[(E)-2-(4-methylphenyl)ethenesulfonyl]azetidin-3-yl}-1,2,4-oxadiazole |
1428382-27-7 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6064-8665-4mg |
3-(furan-2-yl)-5-{1-[(E)-2-(4-methylphenyl)ethenesulfonyl]azetidin-3-yl}-1,2,4-oxadiazole |
1428382-27-7 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6064-8665-5mg |
3-(furan-2-yl)-5-{1-[(E)-2-(4-methylphenyl)ethenesulfonyl]azetidin-3-yl}-1,2,4-oxadiazole |
1428382-27-7 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6064-8665-10mg |
3-(furan-2-yl)-5-{1-[(E)-2-(4-methylphenyl)ethenesulfonyl]azetidin-3-yl}-1,2,4-oxadiazole |
1428382-27-7 | 10mg |
$79.0 | 2023-09-09 |
3-(furan-2-yl)-5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-1,2,4-oxadiazole Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3-(furan-2-yl)-5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-1,2,4-oxadiazole
3-(Furan-2-yl)-5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-1,2,4-oxadiazole: A Comprehensive Overview
The compound with CAS No 1428382-27-7, known as 3-(furan-2-yl)-5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-1,2,4-oxadiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials.
The oxadiazole core of this molecule is a heterocyclic structure that is widely recognized for its stability and reactivity in various chemical environments. The presence of the furan group at the 3-position introduces additional electronic properties, enhancing the molecule's ability to participate in conjugation and other chemical interactions. The azetidine ring, substituted with an ethenesulfonyl group at the 3-position, further contributes to the compound's complexity and functionality.
Recent studies have highlighted the potential of this compound as a building block for constructing advanced materials with tailored electronic properties. Researchers have explored its use in the synthesis of functional polymers and nanomaterials, where its unique structure enables the creation of materials with enhanced conductivity and mechanical strength.
In the context of medicinal chemistry, this compound has shown promise as a lead molecule for drug discovery efforts targeting various therapeutic areas. Its ability to modulate key biological pathways has been demonstrated in preclinical studies, making it a valuable candidate for further exploration in drug development pipelines.
The synthesis of 3-(furan-2-yl)-5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-1,2,4-oxadiazole involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The use of transition metal catalysts has enabled efficient construction of the molecule's complex architecture, ensuring high yields and purity.
From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-friendly properties. Studies indicate that it exhibits low toxicity to aquatic organisms and degrades under specific environmental conditions, aligning with current sustainability trends in chemical manufacturing.
In conclusion, 3-(furan-2-yl)-5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-1,2,4-oxadiazole represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its structural complexity and functional versatility make it a compelling subject for ongoing research and development efforts.
1428382-27-7 (3-(furan-2-yl)-5-{1-(E)-2-(4-methylphenyl)ethenesulfonylazetidin-3-yl}-1,2,4-oxadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)